Cas no 1806413-34-2 (4-Chloro-1H-benzimidazole-5-acetonitrile)

• Product Name: 4-Chloro-1H-benzimidazole-5-acetonitrile
• CAS No: 1806413-34-2
• MF: C₉H₆ClN₃
• MW: 191.617040157318
• CID: 4825638
• Update Time: 2025-06-23

4-Chloro-1H-benzimidazole-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-benzimidazole-5-acetonitrile

• Inchi： 1S/C9H6ClN3/c10-8-6(3-4-11)1-2-7-9(8)13-5-12-7/h1-2,5H,3H2,(H,12,13)
• InChI Key： YGWJUVYUWFDLNF-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5

Additional information on 4-Chloro-1H-benzimidazole-5-acetonitrile

Professional Introduction to 4-Chloro-1H-benzimidazole-5-acetonitrile (CAS No. 1806413-34-2)

4-Chloro-1H-benzimidazole-5-acetonitrile, with the chemical identifier CAS No. 1806413-34-2, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound belongs to the benzimidazole family, a class of heterocyclic organic compounds known for their broad spectrum of biological activities. The presence of both chloro and nitrile functional groups in its molecular structure imparts unique reactivity, making it a valuable precursor in synthetic chemistry.

The benzimidazole core is a privileged scaffold in medicinal chemistry, widely recognized for its role in developing drugs targeting various diseases, including cancer, infections, and neurological disorders. The structural features of benzimidazoles allow for diverse interactions with biological targets, such as enzymes and receptors, which underscores their therapeutic potential. In particular, 4-Chloro-1H-benzimidazole-5-acetonitrile has garnered attention due to its ability to serve as a versatile building block in the synthesis of more complex molecules.

Recent advancements in drug discovery have highlighted the importance of 4-Chloro-1H-benzimidazole-5-acetonitrile in the development of novel therapeutic agents. Researchers have leveraged its reactive sites to design inhibitors targeting kinases and other enzymes involved in cancer progression. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent antitumor activity by disrupting critical signaling pathways. The chloro group facilitates nucleophilic substitution reactions, while the nitrile group can undergo hydrolysis or reduction to introduce additional functional diversity.

The compound's significance extends beyond oncology; it has also been explored in the context of antimicrobial and anti-inflammatory drug development. The benzimidazole moiety is known to interact with bacterial DNA gyrase and topoisomerase II, making it a key component in antibiotics. Furthermore, modifications at the 5-position, such as the introduction of an acetonitrile group, enhance binding affinity to biological targets by improving hydrophobic interactions. This has led to the discovery of new analogs with improved pharmacokinetic profiles.

In synthetic chemistry, 4-Chloro-1H-benzimidazole-5-acetonitrile serves as a crucial intermediate for constructing more intricate molecular frameworks. Its reactivity allows for facile functionalization at multiple sites, enabling chemists to explore diverse structural motifs. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at the 4-chloro position, expanding the compound's utility in library synthesis. Additionally, nucleophilic aromatic substitution can be utilized to replace the chloro group with other functionalities, such as amino or thioether groups.

The pharmaceutical industry has shown particular interest in derivatives of 4-Chloro-1H-benzimidazole-5-acetonitrile due to their potential therapeutic applications. Researchers have reported novel compounds derived from this scaffold that exhibit inhibitory activity against enzymes implicated in metabolic disorders and neurodegenerative diseases. The ability to fine-tune the electronic and steric properties of these derivatives through structural modifications has opened new avenues for drug development. Computational modeling and high-throughput screening have further accelerated the discovery process by predicting binding affinities and optimizing lead compounds.

Agrochemical applications of 4-Chloro-1H-benzimidazole-5-acetonitrile are also emerging as an area of interest. Its structural features make it a promising candidate for developing new pesticides with enhanced efficacy and reduced environmental impact. By incorporating bioisosteres or alternative functional groups, chemists aim to create compounds that disrupt pest-specific metabolic pathways while maintaining safety for non-target organisms. This approach aligns with global efforts to develop sustainable agricultural solutions.

The synthesis of 4-Chloro-1H-benzimidazole-5-acetonitrile typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include chlorination of benzimidazole derivatives followed by cyanation at the 5-position. Advances in catalytic methods have improved yield and selectivity, making large-scale production more feasible. Green chemistry principles have also been applied to minimize waste and energy consumption during synthesis, reflecting growing concerns about environmental sustainability.

In conclusion,4-Chloro-1H-benzimidazole-5-acetonitrile (CAS No. 1806413-34-2) is a versatile compound with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for medicinal chemists seeking novel therapeutic agents. As research continues to uncover new applications for this compound,4-Chloro-1H-benzimidazole-5-acetonitrile will undoubtedly remain at the forefront of chemical innovation.